1,3-Dimethylpentylamine
1,3-Dimethylpentylamine
OxyELITE Pro is the commercial name for a variety of multi-ingredient nutritional supplements (MINS) marketed for weight loss and body building. In 2013, one of the OxyELITE Pro products called “Super Thermogenic” was withdrawn from use in the United States after it was implicated in more than 50 cases of acute hepatitis including several instances of fatal, acute liver failure.
Methylhexaneamine is an alkylamine.
Methylhexaneamine is an alkylamine.
Brand Name:
Vulcanchem
CAS No.:
105-41-9
VCID:
VC0086682
InChI:
InChI=1S/C7H17N/c1-4-6(2)5-7(3)8/h6-7H,4-5,8H2,1-3H3
SMILES:
CCC(C)CC(C)N
Molecular Formula:
C7H17N
Molecular Weight:
115.22 g/mol
1,3-Dimethylpentylamine
CAS No.: 105-41-9
Main Products
VCID: VC0086682
Molecular Formula: C7H17N
Molecular Weight: 115.22 g/mol
| CAS No. | 105-41-9 |
|---|---|
| Product Name | 1,3-Dimethylpentylamine |
| Molecular Formula | C7H17N |
| Molecular Weight | 115.22 g/mol |
| IUPAC Name | 4-methylhexan-2-amine |
| Standard InChI | InChI=1S/C7H17N/c1-4-6(2)5-7(3)8/h6-7H,4-5,8H2,1-3H3 |
| Standard InChIKey | YAHRDLICUYEDAU-UHFFFAOYSA-N |
| SMILES | CCC(C)CC(C)N |
| Canonical SMILES | CCC(C)CC(C)N |
| Boiling Point | 132.5 °C |
| Colorform | Liquid |
| Density | 0.7655 g/cu cm at 20 °C |
| Description | OxyELITE Pro is the commercial name for a variety of multi-ingredient nutritional supplements (MINS) marketed for weight loss and body building. In 2013, one of the OxyELITE Pro products called “Super Thermogenic” was withdrawn from use in the United States after it was implicated in more than 50 cases of acute hepatitis including several instances of fatal, acute liver failure. Methylhexaneamine is an alkylamine. |
| Solubility | In water, 1.5X10+4 mg/L at 25 °C (est) Slightly soluble in water; very soluble in ethanol, ether, chloroform and dilute acid |
| Synonyms | 4-methyl-2-hexylamine methylhexaneamine |
| Vapor Pressure | 8.9 mm Hg at 25 °C (est) |
| PubChem Compound | 7753 |
| Last Modified | Nov 11 2021 |
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